![molecular formula C26H28N6O7 B2380620 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide oxalate CAS No. 1351620-97-7](/img/structure/B2380620.png)
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide oxalate
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Description
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)piperidine-4-carboxamide oxalate is a useful research compound. Its molecular formula is C26H28N6O7 and its molecular weight is 536.545. The purity is usually 95%.
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Scientific Research Applications
Chemical Inhibition Studies
The compound is associated with studies on chemical inhibitors, particularly focusing on Cytochrome P450 (CYP) isoforms in human liver microsomes. The selective inhibition of these enzymes is crucial for understanding drug-drug interactions and metabolism, with inhibitors like furafylline and ketoconazole being used in phenotyping studies to decipher the involvement of specific CYP isoforms (Khojasteh et al., 2011).
Heterocyclic Compound Reactivity
Research has shown that arylmethylidene derivatives of 3H-furan-2-ones, a structural element similar to the compound , undergo reactions with various nucleophilic agents, leading to the formation of a wide range of compounds like amides, pyrrolones, and benzofurans. The direction of these reactions is influenced by the structure of the initial reagents, the strength of the nucleophilic agent, and the reaction conditions (Kamneva et al., 2018).
Central Nervous System Acting Drugs
The compound is structurally related to functional chemical groups that may serve as lead molecules for synthesizing novel CNS-acting drugs. Heterocycles replacing carbon in a benzene ring form a significant class of organic compounds with potential CNS effects ranging from depression to convulsion (Saganuwan, 2017). Further, the conversion of benzimidazoles and related structures into more potent CNS drugs has been explored, highlighting the potential of furan rings in treating neurological disorders (Saganuwan, 2020).
Biological Activities of Related Compounds
The compound's benzimidazole and furan components are found in various structures exhibiting a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The versatility of these structures allows for the synthesis of more effective and potent drugs (Jalhan et al., 2017).
properties
IUPAC Name |
1-(1H-benzimidazol-2-ylmethyl)-N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]piperidine-4-carboxamide;oxalic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N6O3.C2H2O4/c31-23-8-7-20(21-6-3-15-33-21)28-30(23)14-11-25-24(32)17-9-12-29(13-10-17)16-22-26-18-4-1-2-5-19(18)27-22;3-1(4)2(5)6/h1-8,15,17H,9-14,16H2,(H,25,32)(H,26,27);(H,3,4)(H,5,6) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBYGEWSYGBLBHG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CO3)CC4=NC5=CC=CC=C5N4.C(=O)(C(=O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H28N6O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
536.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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